Cas no 55371-52-3 (6H-Indolo[2,3-a]quinolizin-5-ium, 3-ethyl-7,12-dihydro-)

6H-Indolo[2,3-a]quinolizin-5-ium, 3-ethyl-7,12-dihydro- structure
55371-52-3 structure
Product Name:6H-Indolo[2,3-a]quinolizin-5-ium, 3-ethyl-7,12-dihydro-
CAS No:55371-52-3
MF:C17H17N2
MW:249.330283880234
CID:352138
PubChem ID:176824
Update Time:2025-04-19

6H-Indolo[2,3-a]quinolizin-5-ium, 3-ethyl-7,12-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 6H-Indolo[2,3-a]quinolizin-5-ium, 3-ethyl-7,12-dihydro-
    • 3-ethyl-7,12-dihydro-6H-indolo[2,3-a]quinolizin-5-ium
    • 6H-Indolo(2,3-a)quinolizin-5-ium, 3-ethyl-7,12-dihydro-
    • Dihydroflavopereirine
    • CHEMBL2262626
    • 55371-52-3
    • 3-Ethyl-6,7-dihydroindolo[2,3-a]quinolizin-12-ium
    • DTXSID60970710
    • Inchi: 1S/C17H16N2/c1-2-12-7-8-16-17-14(9-10-19(16)11-12)13-5-3-4-6-15(13)18-17/h3-8,11H,2,9-10H2,1H3/p+1
    • InChI Key: DAGPUIPHACXCSU-UHFFFAOYSA-O
    • SMILES: [N+]12C=C(CC)C=CC=1C1=C(C3C=CC=CC=3N1)CC2

Computed Properties

  • Exact Mass: 249.13931
  • Monoisotopic Mass: 249.139
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 19.7Ų

Experimental Properties

  • PSA: 19.67
  • LogP: 0.97740
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